Cas no 13713-15-0 (2-{2-[diethyl(methyl)ammonio]ethyl}-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindolium diiodide)

• Product name: 2-{2-[diethyl(methyl)ammonio]ethyl}-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindolium diiodide
• CAS No: 13713-15-0
• MF: C₁₈N₂+₂^.₂[I-]
• MW: 498.014
• CID: 1241737
• PubChem ID: 203053

2-{2-[diethyl(methyl)ammonio]ethyl}-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindolium diiodide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[diethyl(methyl)ammonio]ethyl}-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindolium diiodide
• 13713-15-0
• 2-{2-[Diethyl(methyl)azaniumyl]ethyl}-2-methyl-2,3,3a,4,7,7a-hexahydro-1H-4,7-ethanoisoindol-2-ium diiodide
• DTXSID00929722
• 4,7-Ethanoisoindolinium, 3a,4,7,7a-tetrahydro-2-(2-(diethylmethylammonio)ethyl)-2-methyl-, diiodide

• Inchi： InChI=1S/C18H34N2.2HI/c1-5-19(3,6-2)11-12-20(4)13-17-15-7-8-16(10-9-15)18(17)14-20;;/h7-8,15-18H,5-6,9-14H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： GEOKFWBWWWSSPF-UHFFFAOYSA-L
• SMILES： CC[N+](C)(CC)CC[N+]1(CC2C3CCC(C2C1)C=C3)C.[I-].[I-]

Computed Properties

• Exact Mass: 497.8142
• Monoisotopic Mass: 532.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0